
An In-depth Technical Guide to the
Thermochemical Properties of 1-Cyanovinyl

Acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Cyanovinyl acetate

Cat. No.: B1194761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental thermochemical data for 1-cyanovinyl acetate is not readily

available in the current scientific literature. This guide provides a comprehensive overview of its

known physical properties and presents thermochemical data for the structurally similar

compound, vinyl acetate, to serve as a point of comparison and for estimation purposes.

Furthermore, detailed experimental protocols for determining these properties are described,

offering a roadmap for future research.

Introduction
1-Cyanovinyl acetate (C₅H₅NO₂) is a functionalized vinyl acetate derivative incorporating a

nitrile group. This substitution is expected to significantly influence its electronic structure,

reactivity, and, consequently, its thermochemical properties. A thorough understanding of these

properties, including its enthalpy of formation, entropy, and heat capacity, is crucial for

modeling its behavior in chemical reactions, assessing its stability, and for process design in

synthetic chemistry and drug development. This guide summarizes the available data and

outlines the experimental methodologies required to fully characterize the thermochemistry of

this compound.
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A summary of the known molecular and physical properties of 1-cyanovinyl acetate is

presented below.

Property Value Source

Molecular Formula C₅H₅NO₂ [PubChem][1]

Molecular Weight 111.10 g/mol [PubChem][1]

IUPAC Name 1-cyanoethenyl acetate [PubChem][1]

CAS Number 3061-65-2 [NIST WebBook][2]

Boiling Point 80-82 °C at 30 mmHg [Sigma-Aldrich][3]

Density 1.04 g/mL at 25 °C [Sigma-Aldrich][3]

Refractive Index n20/D 1.426 [Sigma-Aldrich][3]

Comparative Thermochemical Data: Vinyl Acetate
Due to the absence of experimental thermochemical data for 1-cyanovinyl acetate, data for

the parent compound, vinyl acetate (C₄H₆O₂), is provided in the following table for comparative

analysis. The presence of the electron-withdrawing nitrile group in 1-cyanovinyl acetate is

anticipated to alter these values.

Thermochemical
Property

Value for Vinyl
Acetate

Units Source

Standard Enthalpy of

Formation (liquid)
-354.4 ± 1.3 kJ/mol [NIST WebBook][4]

Standard Enthalpy of

Combustion (liquid)
-2085.7 ± 1.3 kJ/mol [NIST WebBook][4]

Enthalpy of

Vaporization
31.4 kJ/mol [NIST WebBook][5]

Liquid Heat Capacity

(Cp)
1.969 J/(g·K) [MIDSIS-TROCS][2]
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Experimental Protocols for Thermochemical
Characterization
To determine the thermochemical properties of 1-cyanovinyl acetate, a combination of

calorimetric and effusion-based techniques would be employed. The following sections detail

the appropriate experimental methodologies.

The standard enthalpy of formation (ΔfH°) can be determined from the enthalpy of combustion

(ΔcH°), which is measured using a bomb calorimeter.

Experimental Workflow:

Combustion Calorimetry Workflow

Detailed Steps:

Sample Preparation: A precisely weighed sample of 1-cyanovinyl acetate (typically 0.5-1.0

g) is placed in a quartz or platinum crucible. The crucible is then positioned in a high-

pressure stainless steel vessel known as a "bomb." A small, known amount of distilled water

is added to the bomb to ensure that the water formed during combustion is in the liquid state.

The bomb is then sealed and pressurized with approximately 30 atm of pure oxygen.

Calorimetry: The sealed bomb is submerged in a known volume of water in an insulated

container (the calorimeter). The system is allowed to reach thermal equilibrium, and the initial

temperature is recorded with high precision (to at least 10⁻⁴ K). The sample is then ignited

by passing an electric current through a fuse wire in contact with the sample. The

temperature of the water is recorded at regular intervals until it reaches a maximum and then

begins to cool.

Data Analysis: The heat capacity of the calorimeter is determined by combusting a standard

substance with a known enthalpy of combustion, such as benzoic acid. The temperature rise

observed during the combustion of 1-cyanovinyl acetate is corrected for heat exchange

with the surroundings. The energy equivalent of the calorimeter system is used to calculate

the total heat released. Corrections are made for the energy of combustion of the fuse wire

and for the formation of nitric acid from any residual nitrogen in the bomb. From the

corrected heat of combustion, the standard enthalpy of combustion is calculated. Finally, the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1194761?utm_src=pdf-body
https://www.benchchem.com/product/b1194761?utm_src=pdf-body
https://www.benchchem.com/product/b1194761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


standard enthalpy of formation is determined using Hess's Law, along with the known

standard enthalpies of formation of the combustion products (CO₂, H₂O, and N₂).

The enthalpy of sublimation (ΔsubH°) can be determined by measuring the vapor pressure of

the compound as a function of temperature using Knudsen Effusion Mass Spectrometry

(KEMS).
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KEMS Experimental Workflow

Detailed Steps:
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Sample Loading and Vacuum: A small amount of solid 1-cyanovinyl acetate is placed in a

Knudsen cell, which is a small, thermostated container with a very small orifice. The cell is

placed in a high-vacuum chamber.

Heating and Effusion: The Knudsen cell is heated to a series of precisely controlled

temperatures. At each temperature, the molecules of 1-cyanovinyl acetate effuse through

the orifice, forming a molecular beam.

Detection: The molecular beam is directed into the ion source of a mass spectrometer, which

detects the intensity of the parent molecular ion. The ion intensity is proportional to the vapor

pressure of the substance in the cell.

Data Analysis: The vapor pressure is measured at several different temperatures. The

enthalpy of sublimation is then determined from the slope of a plot of the natural logarithm of

the vapor pressure versus the inverse of the absolute temperature (a Clausius-Clapeyron

plot).[6]

The heat capacity (Cp) of 1-cyanovinyl acetate can be measured as a function of temperature

using Differential Scanning Calorimetry (DSC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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